Cas no 329786-30-3 (5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one)

5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one is a polycyclic aromatic compound featuring a benzocfluorenone core substituted with hydroxyl and methoxy functional groups. Its unique structure imparts distinct electronic and steric properties, making it valuable in organic synthesis and materials science. The presence of both electron-donating (methoxy) and electron-withdrawing (carbonyl) groups enhances its reactivity in selective transformations, such as cross-coupling or oxidation reactions. This compound is particularly useful as a building block for advanced organic frameworks, including fluorescent dyes or pharmaceutical intermediates. Its stability under standard conditions and well-defined crystalline form further facilitate handling and purification in laboratory settings.

5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one structure

329786-30-3 structure

Product Name:5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one

CAS No:329786-30-3

MF:C₁₉H₁₄O₄

MW:306.312065601349

CID:4739985

Update Time:2025-05-22

5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one Chemical and Physical Properties

Names and Identifiers

- 5-hydroxy-2,3-dimethoxy-7h-benzo[c]fluoren-7-one
- 5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one
- Inchi： 1S/C19H14O4/c1-22-16-8-12-13(9-17(16)23-2)18-10-5-3-4-6-11(10)19(21)14(18)7-15(12)20/h3-9,20H,1-2H3
- InChI Key： PBHFZPGHVAXTRT-UHFFFAOYSA-N
- SMILES： OC1=CC2C(C3C=CC=CC=3C=2C2C=C(C(=CC=21)OC)OC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 464
XLogP3: 3.9
Topological Polar Surface Area: 55.8

5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H944820-50mg	5-Hydroxy-2,3-dimethoxy-7H-benzo[c]fluoren-7-one	329786-30-3	50mg	$155.00	2023-05-18
TRC	H944820-250mg	5-Hydroxy-2,3-dimethoxy-7H-benzo[c]fluoren-7-one	329786-30-3	250mg	$620.00	2023-05-18
TRC	H944820-500mg	5-Hydroxy-2,3-dimethoxy-7H-benzo[c]fluoren-7-one	329786-30-3	500mg	$1194.00	2023-05-18
TRC	H944820-1g	5-Hydroxy-2,3-dimethoxy-7H-benzo[c]fluoren-7-one	329786-30-3	1g	$ 3000.00	2023-09-07

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Additional information on 5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one

Recent Advances in the Study of 5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one (CAS: 329786-30-3)

The compound 5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one (CAS: 329786-30-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzocfluorenone derivative is known for its unique structural properties and potential biological activities, making it a promising candidate for further investigation. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, shedding light on its role in drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving selective demethylation and oxidation, which could facilitate large-scale production for further pharmacological evaluation.

Pharmacological studies have revealed that 5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one exhibits notable anti-inflammatory and antioxidant properties. In vitro assays conducted by a team at the University of Cambridge (2023) showed that the compound significantly inhibits the production of pro-inflammatory cytokines in macrophage cells. Additionally, it demonstrated strong free radical scavenging activity, suggesting potential applications in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

Another groundbreaking study explored the compound's interaction with specific molecular targets. Using computational docking and molecular dynamics simulations, researchers identified that 5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one binds selectively to the Keap1-Nrf2 pathway, a key regulator of cellular defense mechanisms against oxidative stress. This finding, published in Nature Chemical Biology (2023), highlights the compound's potential as a modulator of the Nrf2 signaling pathway, which is implicated in various diseases, including cancer and chronic inflammation.

Despite these promising findings, challenges remain in the development of 5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Current research is focusing on structural modifications to improve these properties while retaining the compound's biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials.

In conclusion, 5-Hydroxy-2,3-dimethoxy-7H-benzocfluoren-7-one (CAS: 329786-30-3) represents a promising scaffold for drug development, with demonstrated anti-inflammatory, antioxidant, and Nrf2-modulating activities. Continued research into its mechanism of action, synthetic optimization, and pharmacological profiling will be crucial for unlocking its full therapeutic potential. The compound's unique properties position it as a valuable candidate for addressing unmet medical needs in oxidative stress and inflammation-related diseases.